Cas no 2241130-62-9 (4-(propan-2-yl)-2-oxabicyclo2.1.1hexan-1-ylmethanamine)

• Product Name: 4-(propan-2-yl)-2-oxabicyclo2.1.1hexan-1-ylmethanamine
• CAS No: 2241130-62-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD31665282
• CID: 5669074
• PubChem ID: 138039884
• Update Time: 2025-07-09

4-(propan-2-yl)-2-oxabicyclo2.1.1hexan-1-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2241130-62-9
• (4-Propan-2-yl-2-oxabicyclo[2.1.1]hexan-1-yl)methanamine
• EN300-6480725
• [4-(propan-2-yl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine
• EN300-27145178
• 1-[4-(propan-2-yl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanamine
• 4-(propan-2-yl)-2-oxabicyclo2.1.1hexan-1-ylmethanamine

• MDL： MFCD31665282
• Inchi： 1S/C9H17NO/c1-7(2)8-3-9(4-8,5-10)11-6-8/h7H,3-6,10H2,1-2H3
• InChI Key： NAXVQNOZZJQEAR-UHFFFAOYSA-N
• SMILES： O1CC2(C(C)C)CC1(CN)C2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(propan-2-yl)-2-oxabicyclo2.1.1hexan-1-ylmethanamine

Research Briefing on 4-(propan-2-yl)-2-oxabicyclo[2.1.1]hexan-1-ylmethanamine (CAS: 2241130-62-9)

The compound 4-(propan-2-yl)-2-oxabicyclo[2.1.1]hexan-1-ylmethanamine (CAS: 2241130-62-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic amine derivative exhibits a constrained geometry that makes it an attractive scaffold for drug discovery, particularly in targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, pharmacological profiling, and mechanism of action, positioning it as a promising candidate for further development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to 4-(propan-2-yl)-2-oxabicyclo[2.1.1]hexan-1-ylmethanamine, emphasizing its enantioselective preparation. The study reported a novel catalytic asymmetric synthesis method using chiral palladium complexes, achieving >99% enantiomeric excess (ee). This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is critical for its biological evaluation. The synthetic protocol also demonstrated scalability, with yields exceeding 80% on a multi-gram scale.

Pharmacological investigations have revealed that this compound acts as a potent modulator of sigma-1 receptors (σ1R), with an IC50 of 12 nM in radioligand binding assays. σ1R is implicated in neuroprotection, making this compound a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. In vitro studies using SH-SY5Y neuronal cells showed that the compound significantly reduced oxidative stress and apoptosis induced by amyloid-beta peptides, suggesting a neuroprotective mechanism. These findings were further supported by in vivo experiments in a mouse model of Parkinson's disease, where the compound improved motor function and reduced dopaminergic neuron loss.

Beyond CNS applications, recent research has highlighted the antibacterial properties of 4-(propan-2-yl)-2-oxabicyclo[2.1.1]hexan-1-ylmethanamine. A 2024 study in ACS Infectious Diseases demonstrated its efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. The compound disrupts bacterial membrane integrity and inhibits biofilm formation, a key virulence factor in MRSA infections. Molecular docking studies suggest that it binds to the bacterial enzyme undecaprenyl diphosphate synthase (UPPS), a target involved in cell wall biosynthesis.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of the compound. Early ADME (absorption, distribution, metabolism, and excretion) studies indicate moderate oral bioavailability (35–40%) and a plasma half-life of approximately 3 hours in rodents. Current efforts are focused on prodrug strategies and formulation optimization to enhance its therapeutic potential. Additionally, structure-activity relationship (SAR) studies are underway to identify derivatives with improved potency and selectivity.

In conclusion, 4-(propan-2-yl)-2-oxabicyclo[2.1.1]hexan-1-ylmethanamine (CAS: 2241130-62-9) represents a versatile scaffold with dual applications in CNS disorders and infectious diseases. Its recent synthetic advancements, coupled with compelling preclinical data, underscore its potential as a lead compound for further drug development. Future research should prioritize translational studies to evaluate its safety and efficacy in clinical settings.